rac N-Benzyl Nebivolol-d4
rac N-Benzyl Nebivolol-d4
Brand Name:
Vulcanchem
CAS No.:
1246814-48-1
VCID:
VC0030462
InChI:
InChI=1S/C29H31F2NO4/c30-22-8-12-26-20(14-22)6-10-28(35-26)24(33)17-32(16-19-4-2-1-3-5-19)18-25(34)29-11-7-21-15-23(31)9-13-27(21)36-29/h1-5,8-9,12-15,24-25,28-29,33-34H,6-7,10-11,16-18H2/i17D2,18D2
SMILES:
C1CC2=C(C=CC(=C2)F)OC1C(CN(CC3=CC=CC=C3)CC(C4CCC5=C(O4)C=CC(=C5)F)O)O
Molecular Formula:
C29H31F2NO4
Molecular Weight:
499.591
rac N-Benzyl Nebivolol-d4
CAS No.: 1246814-48-1
Cat. No.: VC0030462
Molecular Formula: C29H31F2NO4
Molecular Weight: 499.591
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246814-48-1 |
|---|---|
| Molecular Formula | C29H31F2NO4 |
| Molecular Weight | 499.591 |
| IUPAC Name | 2-[benzyl-[1,1-dideuterio-2-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)-2-hydroxyethyl]amino]-2,2-dideuterio-1-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)ethanol |
| Standard InChI | InChI=1S/C29H31F2NO4/c30-22-8-12-26-20(14-22)6-10-28(35-26)24(33)17-32(16-19-4-2-1-3-5-19)18-25(34)29-11-7-21-15-23(31)9-13-27(21)36-29/h1-5,8-9,12-15,24-25,28-29,33-34H,6-7,10-11,16-18H2/i17D2,18D2 |
| Standard InChI Key | STEPXTPIBUXRLE-DBTGQBASSA-N |
| SMILES | C1CC2=C(C=CC(=C2)F)OC1C(CN(CC3=CC=CC=C3)CC(C4CCC5=C(O4)C=CC(=C5)F)O)O |
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